Cas no 1178193-86-6 (3-{(tert-butoxy)carbonyl(4-methylphenyl)amino}propanoic acid)

• Product Name: 3-{(tert-butoxy)carbonyl(4-methylphenyl)amino}propanoic acid
• CAS No: 1178193-86-6
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• MDL: MFCD18263647
• CID: 5611997
• PubChem ID: 60844377
• Update Time: 2023-11-24

3-{(tert-butoxy)carbonyl(4-methylphenyl)amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-3389906
• 3-{[(tert-butoxy)carbonyl](4-methylphenyl)amino}propanoic acid
• 1178193-86-6
• 3-{(tert-butoxy)carbonyl(4-methylphenyl)amino}propanoic acid

• MDL： MFCD18263647
• Inchi： 1S/C15H21NO4/c1-11-5-7-12(8-6-11)16(10-9-13(17)18)14(19)20-15(2,3)4/h5-8H,9-10H2,1-4H3,(H,17,18)
• InChI Key： BLNBKBOLBWMLCB-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC(C)=CC=1)CCC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters